Cas no 1803747-35-4 (2-Cyano-6-ethyl-4-methylbenzoic acid)

• Product Name: 2-Cyano-6-ethyl-4-methylbenzoic acid
• CAS No: 1803747-35-4
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5009455
• Update Time: 2025-06-07

2-Cyano-6-ethyl-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-ethyl-4-methylbenzoic acid

• Inchi： 1S/C11H11NO2/c1-3-8-4-7(2)5-9(6-12)10(8)11(13)14/h4-5H,3H2,1-2H3,(H,13,14)
• InChI Key： QUNXRWHGXOTTQB-UHFFFAOYSA-N
• SMILES： OC(C1C(C#N)=CC(C)=CC=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 2.3
• Topological Polar Surface Area: 61.1

Additional information on 2-Cyano-6-ethyl-4-methylbenzoic acid

Professional Introduction to 2-Cyano-6-ethyl-4-methylbenzoic Acid (CAS No. 1803747-35-4)

2-Cyano-6-ethyl-4-methylbenzoic acid, with the chemical identifier CAS No. 1803747-35-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoic acids, which are widely recognized for their diverse biological activities and potential applications in medicinal chemistry. The structural features of 2-Cyano-6-ethyl-4-methylbenzoic acid, including its cyano group, ethyl substituent, and methyl group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The benzoic acid derivatives have long been a subject of intense study due to their broad spectrum of biological activities. Among these derivatives, 2-Cyano-6-ethyl-4-methylbenzoic acid has shown promise in several areas, particularly in the development of novel therapeutic agents. The cyano group in its structure enhances its ability to participate in various chemical reactions, such as nucleophilic addition and condensation reactions, which are crucial for the synthesis of more complex molecules. Additionally, the ethyl and methyl substituents contribute to the steric and electronic properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzoic acid derivatives. 2-Cyano-6-ethyl-4-methylbenzoic acid has been investigated for its potential role in modulating various biological pathways. For instance, studies have suggested that this compound may exhibit anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. Furthermore, its structural similarity to other benzoic acid derivatives known for their antimicrobial activity has prompted researchers to explore its potential as an antimicrobial agent.

The synthesis of 2-Cyano-6-ethyl-4-methylbenzoic acid involves a series of well-defined chemical steps that highlight the importance of precision and control in organic synthesis. The introduction of the cyano group typically requires careful handling to ensure high yield and purity. Additionally, the placement of the ethyl and methyl groups at specific positions on the benzene ring requires meticulous planning to achieve the desired stereochemistry. These synthetic challenges make 2-Cyano-6-ethyl-4-methylbenzoic acid a compound of interest for both academic researchers and industrial chemists who are looking to develop new synthetic methodologies.

The pharmacological evaluation of 2-Cyano-6-ethyl-4-methylbenzoic acid has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in pain perception, inflammation, and neurotransmission. These interactions suggest that this compound may have therapeutic potential in conditions such as chronic pain syndromes and inflammatory diseases. In vivo studies have further supported these findings by showing that 2-Cyano-6-ethyl-4-methylbenzoic acid can modulate physiological processes at relevant doses without significant side effects.

The structural diversity of benzoic acid derivatives like 2-Cyano-6-ethyl-4-methylbenzoic acid makes them attractive candidates for drug discovery programs. By modifying different parts of the molecule, researchers can fine-tune its pharmacological properties to achieve desired outcomes. The cyano group, in particular, offers multiple opportunities for further functionalization, allowing for the creation of more complex derivatives with enhanced biological activity. This flexibility makes 2-Cyano-6-ethyl-4-methylbenzoic acid a valuable building block for medicinal chemists working on next-generation therapeutics.

The industrial relevance of 2-Cyano-6-ethyl-4-methylbenzoic acid extends beyond academic research. Its synthesis and application in pharmaceutical development highlight its importance as a commercial chemical product. Companies specializing in fine chemicals and pharmaceutical intermediates have shown interest in producing this compound on an industrial scale to meet the growing demand from research institutions and drug development companies. The scalability of its synthesis is a critical factor that determines its commercial viability and potential impact on future drug discoveries.

The future prospects for 2-Cyano-6-ethyl-4-methylbenzoic acid are promising, given its unique structural features and potential applications. As research continues to uncover new biological activities associated with benzoic acid derivatives, compounds like this one are likely to play an increasingly important role in drug development. Additionally, advancements in synthetic chemistry may lead to more efficient methods for producing this compound, further enhancing its accessibility for researchers worldwide.

In conclusion, 2-Cyano-6-ethyl-4-methylbenzoic acid (CAS No. 180374735) is a multifaceted compound with significant potential in pharmaceutical research and development. Its structural features contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthesizing various pharmacologically active molecules. The growing body of research on benzoic acid derivatives suggests that compounds like this one will continue to be important tools for discovering new therapeutic agents.